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Compound of Interest

Compound Name: [(2-Nitrophenyl)sulfonyllacetic acid
CAS No.: 27489-27-6
Cat. No.: B1348928

Get Quote

Executive Summary & Chemical Identification

[(2-Nitrophenyl)sulfonyl]acetic acid is a specialized organic reagent often used in synthetic
chemistry as a protecting group precursor or active methylene compound. Its disposal requires
strict adherence to protocols for acidic organic waste containing sulfur and nitrogen.

\

Chemical Identity
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Parameter Details
Chemical Name [(2-Nitrophenyl)sulfonyl]acetic acid
Common Abbreviations o-Nosylacetic acid, Ns-AcOH

Sulfonyl (-SO2-), Carboxylic Acid (-COOH), Nitro

Functional Groups
(-NO2)

Molecular Formula CsH7NOe6S

Verify on specific container (Note: Distinct from

CAS Number
the sulfanyl analog CAS 6375-65-1)
Physical State Solid (typically off-white to yellow powder)
o Acidic (Active methylene group enhances acidity
Acidity (pKa)

of a-protons)

Core Hazard Profile

o Corrosivity/Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category
2A).

o Reactivity: The methylene group between the electron-withdrawing sulfonyl and carboxyl
groups is "active" (acidic).[1] It can form carbanions in the presence of strong bases.

o Thermal Stability: Contains a nitro group; while generally stable, avoid subjecting to high
heat or shock, especially if dry or mixed with metals.

Pre-Disposal Handling & Segregation

Before initiating disposal, the waste stream must be characterized to prevent dangerous
incompatibilities.

Segregation Logic
DO NOT MIX WITH:

» Strong Oxidizers: (e.g., Nitric acid, Peroxides) — Risk of violent oxidation of the sulfur/organic
backbone.
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e Strong Bases: (e.g., Sodium Hydroxide, Potassium tert-butoxide) — Exothermic
deprotonation of the carboxylic acid and active methylene group.

» Reducing Agents: Potential reaction with the nitro group.[2]

Waste Stream Classification

Waste Type Classification Container Type Labeling
) Hazardous Solid "Toxic/Irritant Solid -
Pure Solid HDPE or Glass ] )
Waste Organic Acid"
] Corrosive Acidic "Corrosive Liquid - pH
Aqueous Solution HDPE
Waste <2"
Organic Solvent Flammable/Toxic "Flammable Organic
] Glass or Coated Steel ]
Solution Solvent Waste + Acid"

Step-by-Step Disposal Procedures
Scenario A: Small Scale (Lab Bench |/ < 50q)

Use this protocol for residual solids or small reaction mixtures.
Prerequisites: Fume hood, Neoprene/Nitrile gloves, Safety Goggles, Lab coat.
 Dissolution:

o Dissolve the solid waste in a combustible solvent (e.g., Acetone or Ethanol). The
compound is moderately soluble in polar organic solvents.

» Neutralization (Optional but Recommended for Aqueous Streams):
o Caution: Do not use strong bases like NaOH pellets directly.
o Slowly add a 5% Sodium Bicarbonate (

) solution.

o Observation: Expect bubbling (
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release). The carboxylic acid will convert to the sodium salt (
), increasing water solubility.
» Final Packaging:
o Transfer the mixture to a solvent waste container.

o Do not dispose of down the drain, even if neutralized, due to the presence of the nitro-
aromatic and sulfonyl moieties which are environmental pollutants.

Scenario B: Large Scale | Stockpile (> 509)

Use this protocol for expired inventory or bulk waste.

e Do Not Treat: Do not attempt to neutralize or dissolve large quantities in the lab to avoid
generating excessive heat or gas.

o Labeling: Label the original container clearly with "Obsolete Chemical - For Incineration."

» Disposal Path: Hand over to a licensed hazardous waste contractor. The preferred
destruction method is High-Temperature Incineration equipped with a scrubber to manage
Sulfur Oxides (

) and Nitrogen Oxides (

) byproducts.

Diagram: Waste Segregation Decision Tree
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Waste Identification:
[(2-Nitrophenyl)sulfonyl]acetic acid

Physical State?

VAN

Solid Waste

Liquid/Solution

Pure Chemical

Pack in HDPE/Glass.
Label: Organic Acid Solid.
Ship for Incineration.

l

Contaminants?

Mixed with Solvents/Reagents

Check Compatibility.
Segregate from Oxidizers/Bases.
Dispose as Solvent Waste.

Click to download full resolution via product page

Caption: Decision logic for segregating solid vs. liquid waste streams to ensure compatibility.

Emergency Procedures: Spill Response

In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Spill Cleanup Protocol
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Evacuate & Isolate: Clear the immediate area.[3] If the spill is >100g or outside a fume hood,
evacuate the lab.

PPE: Wear double nitrile gloves, safety goggles, and a lab coat. Use a P95/N95 respirator if
dust is present.

Containment:

o Solids: Cover with a plastic sheet to prevent dust dispersion.
o Liquids: Surround with absorbent pads or vermiculite.
Neutralization/Cleanup:

o Use a Spill Kit designed for acids (often contains neutralizing agents like calcium
carbonate).

o Alternative: Cover with dry sand or soda ash (
). Mix gently.
o Scoop material into a wide-mouth hazardous waste jar.

Decontamination: Wipe the surface with water and soap. Test pH of the surface to ensure
neutrality (pH 6-8).

Diagram: Spill Response Workflow

Don PPE: Containment: Cleanup: Decontaminate Surface
Gloves, Goggles, Lab Coat Absorbent Pads / Sand Scoop into Waste Jar (Soap + Water)

Spill Detected Assess Volume & Location

Click to download full resolution via product page

Caption: Operational workflow for safely managing a chemical spill in the laboratory.

Regulatory Compliance (US/EU Context)
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e RCRA (USA): This chemical is not typically listed on the P-list or U-list (unless specifically
designated by CAS). However, it often falls under Characteristic Waste:

o D002 (Corrosivity): If the waste is aqueous and pH < 2.
o General Organic Waste: If dissolved in solvents (e.g., F-listed solvents).
e European Waste Code (EWC):

o 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.

Final Disposal Recommendation: The gold standard for disposal of sulfonyl-nitro compounds is
incineration at a permitted hazardous waste facility. This ensures the thermal destruction of the
nitro group and the capture of sulfur emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: [(2-
Nitrophenyl)sulfonyl]acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348928/docs#comprehensive-disposal-handling-
guide-2-nitrophenyl-sulfonyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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